Cas no 87188-50-9 (tert-Butyl-4-formylphenylcarbonate)

tert-Butyl-4-formylphenylcarbonate structure

87188-50-9 structure

Product Name:tert-Butyl-4-formylphenylcarbonate

CAS No:87188-50-9

MF:C₁₂H₁₄O₄

MW:222.237164020538

MDL:MFCD00191880

CID:1865384

PubChem ID:24864692

Update Time:2024-12-09

tert-Butyl-4-formylphenylcarbonate Chemical and Physical Properties

Names and Identifiers

- Tert-butyl (4-formylphenyl) Carbonate
- p-tert-butoxycarbonyloxy benzaldehyde
- 397202_ALDRICH
- CTK2I2737
- tert-butyl (4-formylphenoxy)formate
- AC1LELK6
- O-(t-butyl)-O'-(4-formylphenyl)-carbonate
- 4-(tert-butoxycarbonyloxy)benzaldehyde
- ACMC-20ajl3
- 4-(tert-butylcarbonate)benzaldehyde
- para-tert-butoxycarbonyloxybenzaldehyde
- AC1Q1NGN
- 4-formyl-(tert-butoxycarbonyloxy)benzene
- tert-Butyl 4-formylphenyl carbonate
- p-tert-Butoxycarbonyloxybenzaldehyde
- RRFJMIZWYMSQAE-UHFFFAOYSA-N
- 4-(tert.-butoxycarbonyloxy)-benzaldehyde
- p-t-butoxycarbonyloxybenzaldehyde
- ALBB-036485
- 4-(t-butoxycarbonyloxy) benzaldehyde
- AKOS024386589
- SCHEMBL2761992
- E81302
- CS-0109315
- tert-Butyl 4-formylphenyl carbonate, 97%
- DTXSID00350830
- DB-092297
- 87188-50-9
- Carbonic acid, 1,1-dimethylethyl 4-formylphenyl ester
- 4-t-butoxycarbonyloxybenzaldehyde
- starbld0009662
- tert-Butyl-4-formylphenylcarbonate
- MDL： MFCD00191880
- Inchi： 1S/C12H14O4/c1-12(2,3)16-11(14)15-10-6-4-9(8-13)5-7-10/h4-8H,1-3H3
- InChI Key： RRFJMIZWYMSQAE-UHFFFAOYSA-N
- SMILES： O=CC1C=CC(OC(OC(C)(C)C)=O)=CC=1

Computed Properties

Exact Mass: 222.08900
Monoisotopic Mass: 222.08920892g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.5
Topological Polar Surface Area: 52.6Å²

Experimental Properties

Color/Form: solid
Density: 1.1±0.1 g/cm3
Melting Point: 71-74 °C (lit.)
Boiling Point: 328.4±34.0 °C at 760 mmHg
Flash Point: 143.6±25.7 °C
PSA: 52.60000
LogP: 2.81300
Solubility: Not determined
Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-Butyl-4-formylphenylcarbonate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-Butyl-4-formylphenylcarbonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T135743-50mg	tert-Butyl-4-formylphenylcarbonate	87188-50-9		50mg	$ 50.00	2022-06-03
TRC	T135743-100mg	tert-Butyl-4-formylphenylcarbonate	87188-50-9		100mg	$ 65.00	2022-06-03
TRC	T135743-500mg	tert-Butyl-4-formylphenylcarbonate	87188-50-9		500mg	$ 160.00	2022-06-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B919846-250mg	tert-Butyl (4-formylphenyl) carbonate	87188-50-9	97%	250mg	￥241.20	2022-09-02
eNovation Chemicals LLC	D556609-25g	tert-Butyl 4-formylphenyl carbonate	87188-50-9	96%	25g	$645	2024-05-25
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA02680-5g	tert-Butyl (4-formylphenyl) carbonate	87188-50-9		5g	¥2188.0	2021-09-04
SHENG KE LU SI SHENG WU JI SHU	sc-236980-5 g	tert-Butyl 4-formylphenyl carbonate,	87188-50-9	97%	5g	￥895.00	2023-07-11
Cooke Chemical	M4711053-250mg	tert-Butyl(4-formylphenyl)carbonate	87188-50-9	97%	250mg	RMB 214.40	2025-02-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1179955-100mg	tert-Butyl (4-formylphenyl) carbonate	87188-50-9	98%	100mg	￥217.00	2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1179955-250mg	tert-Butyl (4-formylphenyl) carbonate	87188-50-9	98%	250mg	￥278.00	2024-04-27

tert-Butyl-4-formylphenylcarbonate Production Method

Production Method 1

24424-99-5

123-08-0

87188-50-9

Reaction Conditions

1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ; rt

Reference

An efficient one-pot synthesis of polyphenolic amino acids and evaluation of their radical-scavenging activity

Monteiro, Luis S.; et al, Bioorganic Chemistry, 2019, 89,

Production Method 2

24424-99-5

123-08-0

87188-50-9

Reaction Conditions

1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 1 h, rt

Reference

Inositol pyophosphate specificity of the SPX-dependent polyphosphate polymerase VTC

Gerasimaite, Ruta; et al, ACS Chemical Biology, 2017, 12(3), 648-653

Production Method 3

24424-99-5

58765-11-0

87188-50-9

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 1 h, rt
1.2 Reagents: Water ; cooled

Reference

Synthetic improvement of [[(tert-butoxy)carbonyl]oxy]styrene intermediate of monomer of poly (p-hydroxystyrene)

Liu, Jian-Guo; et al, Yingyong Huaxue, 2007, 24(3), 361-364

Production Method 4

24424-99-5

123-08-0

87188-50-9

Reaction Conditions

1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane

Reference

New Opportunities for Isotope Labelling Using Solid Phase Organic Synthesis

Jones, Teyrnon, 2004, , ,

Production Method 5

2662261-40-5

87188-50-9

Reaction Conditions

1.1 Reagents: Iodosylbenzene Solvents: Dichloromethane ; 40 min, rt

Reference

PhIO-Mediated oxidative dethioacetalization/dethioketalization under waterfree conditions

Yu, Zhenyang; et al, ARKIVOC (Gainesville, 2021, (7), 48-65

tert-Butyl-4-formylphenylcarbonate Raw materials

tert-Butyl-4-formylphenylcarbonate Preparation Products

tert-Butyl-4-formylphenylcarbonate (87188-50-9)

tert-Butyl-4-formylphenylcarbonate Related Literature

1. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
2. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
3. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
4. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
5. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

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